(4-methylthiophen-2-yl)(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)methanone

• IUPAC Name: (4-methylthiophen-2-yl)-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H24N4OS/c1-17-15-19(27-16-17)21(26)25-13-10-23(11-14-25)9-12-24-8-7-22-20(24)18-5-3-2-4-6-18/h2-8,15-16H,9-14H2,1H3
• InChI Key: GELSBEDIQUMPMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCN(CC2)CCN3C=CN=C3C4=CC=CC=C4
• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Piperazine is a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the target they interact with. Many imidazole derivatives are known to interact with various enzymes and receptors, influencing a wide range of biological processes.

Safety and Hazards

The safety and hazards of a specific compound depend on its specific chemical structure. While some imidazole derivatives are used as safe and effective medications, others can be harmful or toxic. Always refer to the specific safety data sheet (SDS) for information on a specific compound.

Future Directions

The future directions in the research and development of imidazole derivatives are vast, given their broad range of chemical and biological properties. They continue to be an important area of research in the development of new drugs.